![molecular formula C9H5ClF3N B6282078 2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile CAS No. 1247690-29-4](/img/no-structure.png)
2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile
Overview
Description
2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile is an organic compound. It has a molecular weight of 219.59 . The IUPAC name for this compound is [2-chloro-3-(trifluoromethyl)phenyl]acetonitrile .
Molecular Structure Analysis
The molecular structure of 2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile can be represented by the InChI code: 1S/C9H5ClF3N/c10-8-6(4-5-14)2-1-3-7(8)9(11,12)13/h1-3H,4H2 . This indicates that the molecule consists of a phenyl ring with a trifluoromethyl group at the 3-position and a nitrile group at the 2-position .Physical And Chemical Properties Analysis
2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile is a solid at room temperature . It has a boiling point of 56-59°C .Scientific Research Applications
Pharmaceutical Synthesis Applications
Facile Synthesis of Tetrasubstituted Naphthalenes: 2-Chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile has been used in the synthesis of 1,2,3,4-tetrasubstituted naphthalenes through condensation reactions with aromatic acetonitriles under basic conditions .
Enhancement of Drug Potency: The trifluoromethyl group in the compound can improve drug potency by lowering the pKa of a cyclic carbamate, enhancing key hydrogen bonding interactions with proteins .
Material Science Applications
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile are currently unknown
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile . .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile involves the reaction of 3-(trifluoromethyl)benzaldehyde with malononitrile followed by chlorination of the resulting product.", "Starting Materials": [ "3-(trifluoromethyl)benzaldehyde", "malononitrile", "phosphorus pentachloride", "dimethylformamide", "diethyl ether", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Dissolve 3-(trifluoromethyl)benzaldehyde (1.0 equiv) and malononitrile (2.0 equiv) in dry dimethylformamide (DMF) and stir the mixture at room temperature for 30 minutes.", "Step 2: Add phosphorus pentachloride (2.0 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Pour the reaction mixture into ice-cold water and extract the product with diethyl ether.", "Step 4: Wash the organic layer with sodium bicarbonate solution and water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the intermediate product, 2-(3-(trifluoromethyl)phenyl)malononitrile.", "Step 6: Dissolve 2-(3-(trifluoromethyl)phenyl)malononitrile in chloroform and add phosphorus pentachloride (1.5 equiv) dropwise at 0°C.", "Step 7: Stir the reaction mixture at room temperature for 2 hours and then pour it into ice-cold water.", "Step 8: Extract the product with diethyl ether and wash the organic layer with sodium bicarbonate solution and water.", "Step 9: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the final product, 2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile." ] } | |
CAS RN |
1247690-29-4 |
Product Name |
2-chloro-2-[3-(trifluoromethyl)phenyl]acetonitrile |
Molecular Formula |
C9H5ClF3N |
Molecular Weight |
219.6 |
Purity |
95 |
Origin of Product |
United States |
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